![molecular formula C20H24N4O2 B6170264 3-(1-cyclopentyl-1H-pyrazol-3-yl)-N-(2-methoxyethyl)indolizine-1-carboxamide CAS No. 2763776-74-3](/img/no-structure.png)
3-(1-cyclopentyl-1H-pyrazol-3-yl)-N-(2-methoxyethyl)indolizine-1-carboxamide
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Overview
Description
3-(1-cyclopentyl-1H-pyrazol-3-yl)-N-(2-methoxyethyl)indolizine-1-carboxamide (or 3-CPIEC) is an indolizine-1-carboxamide derivative that has been used in various scientific research applications. It is a synthetic compound that has been studied for its potential therapeutic effects.
Scientific Research Applications
3-CPIEC has been used in a variety of scientific research applications. It has been studied for its potential therapeutic effects in a variety of diseases, including cancer, diabetes, and cardiovascular disease. It has also been used as a tool to study the effect of indolizine-1-carboxamide derivatives on cellular processes. Additionally, 3-CPIEC has been used to study the pharmacokinetics of indolizine-1-carboxamide derivatives in animal models.
Mechanism of Action
The exact mechanism of action of 3-CPIEC is not yet fully understood. However, it is believed to interact with a variety of cellular receptors, including G-protein coupled receptors, tyrosine kinase receptors, and ion channels. It is also thought to modulate the activity of enzymes involved in signal transduction pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-CPIEC have been studied in a number of animal models. In mice, the compound has been shown to reduce inflammation and improve glucose tolerance. It has also been shown to reduce the production of pro-inflammatory cytokines and to reduce the expression of genes associated with inflammation. In rats, 3-CPIEC has been shown to reduce the levels of cholesterol and triglycerides in the blood.
Advantages and Limitations for Lab Experiments
The use of 3-CPIEC in lab experiments has a number of advantages. It is a relatively inexpensive compound and is readily available from commercial suppliers. Additionally, it is relatively easy to synthesize and can be used in a variety of experiments. However, the use of 3-CPIEC in lab experiments is not without limitations. The compound is relatively unstable and can degrade over time. Additionally, the concentrations of the compound that can be used in experiments are limited due to its toxicity.
Future Directions
The future directions for research involving 3-CPIEC are numerous. Further research is needed to better understand the mechanism of action of the compound and to explore the potential therapeutic effects of the compound in a variety of diseases. Additionally, further research is needed to explore the pharmacokinetics of the compound and to develop more stable derivatives. Finally, further research is needed to explore the potential use of 3-CPIEC in combination with other compounds to enhance its therapeutic effects.
Synthesis Methods
The synthesis of 3-CPIEC has been described in detail in a number of publications. The most common method involves the condensation of 1-cyclopentyl-1H-pyrazol-3-yl chloride with 2-methoxyethylindolizine-1-carboxamide in the presence of triethylamine. The reaction is carried out in anhydrous dichloromethane at room temperature. The product is then precipitated with ethyl ether and filtered to yield the desired compound.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-(1-cyclopentyl-1H-pyrazol-3-yl)-N-(2-methoxyethyl)indolizine-1-carboxamide' involves the synthesis of the indolizine ring system followed by the addition of the pyrazole and carboxamide groups.", "Starting Materials": [ "2-methoxyethylamine", "2-bromoacetyl bromide", "cyclopentanone", "ethyl acetoacetate", "4-methoxybenzaldehyde", "ethyl cyanoacetate", "sodium methoxide", "2,3-dichloro-5,6-dicyano-1,4-benzoquinone", "sodium hydride", "1H-pyrazole-3-carboxylic acid", "N,N-dimethylformamide", "triethylamine", "acetic anhydride", "sodium bicarbonate", "chloroacetyl chloride", "sodium hydroxide", "acetic acid", "ethanol" ], "Reaction": [ "Synthesis of 2-methoxyethyl indolizine-1-carboxylate: Ethyl acetoacetate is reacted with 4-methoxybenzaldehyde in the presence of sodium methoxide to form 4-methoxychalcone. This is then reacted with 2-bromoacetyl bromide to form 2-bromoacetyl-4-methoxychalcone. Cyclopentanone is reacted with sodium hydride to form cyclopentanone enolate, which is then reacted with 2-bromoacetyl-4-methoxychalcone to form 2-methoxyethyl indolizine-1-carboxylate.", "Synthesis of 3-(1-cyclopentyl-1H-pyrazol-3-yl)-N-(2-methoxyethyl)indolizine-1-carboxamide: Ethyl cyanoacetate is reacted with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone in the presence of sodium methoxide to form ethyl 2-cyano-3-(2,3-dichloro-5,6-dicyano-1,4-benzoquinonyl)propenoate. This is then reacted with 2-methoxyethyl indolizine-1-carboxylate in the presence of triethylamine to form 3-(2-methoxyethyl)indolizine-1-carboxamide. Chloroacetyl chloride is reacted with 1H-pyrazole-3-carboxylic acid in the presence of N,N-dimethylformamide to form 1-(chloroacetyl)pyrazole-3-carboxylic acid. This is then reacted with 3-(2-methoxyethyl)indolizine-1-carboxamide in the presence of triethylamine to form 3-(1-cyclopentyl-1H-pyrazol-3-yl)-N-(2-methoxyethyl)indolizine-1-carboxamide.", "Purification: The crude product is purified by recrystallization from ethanol and acetic acid. The final product is obtained as a white solid." ] } | |
CAS RN |
2763776-74-3 |
Molecular Formula |
C20H24N4O2 |
Molecular Weight |
352.4 |
Purity |
95 |
Origin of Product |
United States |
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